Magnesium Magnesium Magnesium appears as a light silvery metal. The more finely divided material reacts with water to liberate hydrogen, a flammable gas, though this reaction is not as vigorous as that of sodium or lithium with water. In finely divided forms is easily ignited. Burns with an intense white flame. Can be wax coated to render magnesium as nonreactive.
Magnesium powder appears as a light silvery colored powder.
Magnesium atom is an alkaline earth metal atom. It has a role as a macronutrient.
Magnesium is classified as an alkaline earth metal and has 2 hydration shells. The element can be found in abundance in the hydrosphere and in mineral salts such as dolomite and magnesium carbonate. Common dietary sources of magnesium include nuts (cashews, peanuts, almonds), beans, bananas, apples, carrots, broccoli, and leafy greens. Magnesium is an important enzyme cofactor and is essential to several metabolic processes. Further, the mineral helps regulate blood pressure and is necessary for RNA, DNA and protein synthesis among several other functions. Despite the importance of magnesium and its availability via several food sources, an estimated 56 to 68% of adults who live in developed, western countries do not meet the recommended daily intake (RDI) of magnesium. Several factors and common behaviours reduce the availability of magnesium in the diet such as food processing and cooking vegetables (which are normally a rich source of magnesium).
Magnesium is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Magnesium is a natural product found in Artemia salina, Montanoa frutescens, and other organisms with data available.
Magnesium is an alkaline earth metal, Magnesium is important for many biochemical functions and reactions; for bone and muscle function, protein and fatty acid formation, activation of B vitamins, blood clotting, insulin secretion, and ATP formation. More than 300 enzymes require magnesium for catalytic action. The adult daily requirement is about 300 mg/day. Magnesium is found in many green plants, vegetables, and seeds; chlorophyll is a magnesium-centered porphyrin compound. Magnesium salts are used for magnesium deficiency supplementation. (NCI04)
magnesium is a mineral.
A metallic element that has the atomic symbol Mg, atomic number 12, and atomic weight 24.31. It is important for the activity of many enzymes, especially those involved in OXIDATIVE PHOSPHORYLATION.
See also: Broccoli (part of); Magnesium lactate dihydrate, L- (active moiety of); Calcium; chromium; magnesium; manganese; zinc (component of) ... View More ...
Brand Name: Vulcanchem
CAS No.: 7439-95-4
VCID: VC20835045
InChI: InChI=1S/Mg
SMILES: [Mg]
Molecular Formula: Mg
Molecular Weight: 24.305 g/mol

Magnesium

CAS No.: 7439-95-4

Cat. No.: VC20835045

Molecular Formula: Mg

Molecular Weight: 24.305 g/mol

* For research use only. Not for human or veterinary use.

Magnesium - 7439-95-4

Specification

Description Magnesium appears as a light silvery metal. The more finely divided material reacts with water to liberate hydrogen, a flammable gas, though this reaction is not as vigorous as that of sodium or lithium with water. In finely divided forms is easily ignited. Burns with an intense white flame. Can be wax coated to render magnesium as nonreactive.
Magnesium powder appears as a light silvery colored powder.
Magnesium atom is an alkaline earth metal atom. It has a role as a macronutrient.
Magnesium is classified as an alkaline earth metal and has 2 hydration shells. The element can be found in abundance in the hydrosphere and in mineral salts such as dolomite and magnesium carbonate. Common dietary sources of magnesium include nuts (cashews, peanuts, almonds), beans, bananas, apples, carrots, broccoli, and leafy greens. Magnesium is an important enzyme cofactor and is essential to several metabolic processes. Further, the mineral helps regulate blood pressure and is necessary for RNA, DNA and protein synthesis among several other functions. Despite the importance of magnesium and its availability via several food sources, an estimated 56 to 68% of adults who live in developed, western countries do not meet the recommended daily intake (RDI) of magnesium. Several factors and common behaviours reduce the availability of magnesium in the diet such as food processing and cooking vegetables (which are normally a rich source of magnesium).
Magnesium is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Magnesium is a natural product found in Artemia salina, Montanoa frutescens, and other organisms with data available.
Magnesium is an alkaline earth metal, Magnesium is important for many biochemical functions and reactions; for bone and muscle function, protein and fatty acid formation, activation of B vitamins, blood clotting, insulin secretion, and ATP formation. More than 300 enzymes require magnesium for catalytic action. The adult daily requirement is about 300 mg/day. Magnesium is found in many green plants, vegetables, and seeds; chlorophyll is a magnesium-centered porphyrin compound. Magnesium salts are used for magnesium deficiency supplementation. (NCI04)
magnesium is a mineral.
A metallic element that has the atomic symbol Mg, atomic number 12, and atomic weight 24.31. It is important for the activity of many enzymes, especially those involved in OXIDATIVE PHOSPHORYLATION.
See also: Broccoli (part of); Magnesium lactate dihydrate, L- (active moiety of); Calcium; chromium; magnesium; manganese; zinc (component of) ... View More ...
CAS No. 7439-95-4
Molecular Formula Mg
Molecular Weight 24.305 g/mol
IUPAC Name magnesium
Standard InChI InChI=1S/Mg
Standard InChI Key FYYHWMGAXLPEAU-UHFFFAOYSA-N
Impurities COMMERCIAL MAGNESIUM IS ABOUT 99.9% PURE; CHIEF CONTAMINANTS ARE ALUMINUM, COPPER, IRON, MANGANESE, NICKEL & SILICON. MAGNESIUM OF HIGH PURITY IS OBTAINED BY DISTILLATION OF IMPURE METAL IN VACUO.
SMILES [Mg]
Canonical SMILES [Mg]
Boiling Point 2012 °F at 760 mmHg (USCG, 1999)
1100C (2012F)
1100 °C
Colorform Silvery-white metal
Hexagonal crystal structure
Flash Point 500 °C
Melting Point 1202 °F (USCG, 1999)
649C (1200F)
651 °C
649 °C

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